Cas no 485787-12-0 (Cyclopropaneethanol, 2-ethyl-, benzoate (9CI))

485787-12-0 structure
Product name:Cyclopropaneethanol, 2-ethyl-, benzoate (9CI)
Cyclopropaneethanol, 2-ethyl-, benzoate (9CI) Chemical and Physical Properties
Names and Identifiers
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- Cyclopropaneethanol, 2-ethyl-, benzoate (9CI)
- 485787-12-0
- Cyclopropaneethanol,2-ethyl-,benzoate(9ci)
- cyclopropaneethanol, 2-ethyl-, benzoate
-
- Inchi: InChI=1S/C14H18O2/c1-2-11-10-13(11)8-9-16-14(15)12-6-4-3-5-7-12/h3-7,11,13H,2,8-10H2,1H3
- InChI Key: QFZQFRJDJIPGSX-UHFFFAOYSA-N
- SMILES: CCC1CC1CCOC(=O)C2=CC=CC=C2
Computed Properties
- Exact Mass: 218.130679813g/mol
- Monoisotopic Mass: 218.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3Ų
- XLogP3: 4
Cyclopropaneethanol, 2-ethyl-, benzoate (9CI) Related Literature
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Dmitry V. Uborsky,Dmitry Y. Mladentsev,Bogdan A. Guzeev,Ilya S. Borisov,Antonio Vittoria,Christian Ehm,Roberta Cipullo,Coen Hendriksen,Nic Friederichs,Vincenzo Busico,Alexander Z. Voskoboynikov Dalton Trans., 2020,49, 3015-3025
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Xinyu Zhao,Mei Chee Tan J. Mater. Chem. C, 2015,3, 10207-10214
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4. Caper tea
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David T. Carey,Francis S. Mair,Robin G. Pritchard,John E. Warren,Rebecca J. Woods Dalton Trans., 2003, 3792-3798
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Soichiro Tottori,Karolis Misiunas,Vahe Tshitoyan,Ulrich F. Keyser Soft Matter, 2021,17, 5131-5136
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Jan Rinkel,Tobias G. Köllner,Feng Chen,Jeroen S. Dickschat Chem. Commun., 2019,55, 13255-13258
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Hale Ocak,Belkız Bilgin-Eran,Carsten Tschierske Soft Matter, 2013,9, 4590-4597
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Robin T. Macaluso,Benjamin K. Greve Dalton Trans., 2012,41, 14225-14235
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